Cas no 2229386-42-7 (2-3-fluoro-4-(trifluoromethyl)phenylethane-1-sulfonyl fluoride)

• Product Name: 2-3-fluoro-4-(trifluoromethyl)phenylethane-1-sulfonyl fluoride
• CAS No: 2229386-42-7
• MF: C₉H₇F₅O₂S
• MW: 274.20769906044
• CID: 6299592
• PubChem ID: 165709850
• Update Time: 2025-06-08

2-3-fluoro-4-(trifluoromethyl)phenylethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-3-fluoro-4-(trifluoromethyl)phenylethane-1-sulfonyl fluoride
• EN300-1988634
• 2-[3-fluoro-4-(trifluoromethyl)phenyl]ethane-1-sulfonyl fluoride
• 2229386-42-7

• Inchi： 1S/C9H7F5O2S/c10-8-5-6(3-4-17(14,15)16)1-2-7(8)9(11,12)13/h1-2,5H,3-4H2
• InChI Key： DSZWKBBHPQHCAQ-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC(C(F)(F)F)=C(C=1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 274.00869145g/mol
• Monoisotopic Mass: 274.00869145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-3-fluoro-4-(trifluoromethyl)phenylethane-1-sulfonyl fluoride

Introduction to 2-3-fluoro-4-(trifluoromethyl)phenylethane-1-sulfonyl fluoride (CAS No. 2229386-42-7)

2-3-fluoro-4-(trifluoromethyl)phenylethane-1-sulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, identified by the CAS number 2229386-42-7, is a fluorinated aromatic sulfonamide derivative with a distinct ethane sulfonyl fluoride moiety. The presence of both fluorine and trifluoromethyl substituents enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The fluoro and trifluoromethyl groups are strategically positioned in the phenyl ring, which imparts specific electronic and steric effects that influence its interactions with biological targets. These features make the compound particularly useful in the development of novel therapeutic agents, where fluorine atoms are known to improve metabolic stability, binding affinity, and overall pharmacological activity. The sulfonyl fluoride group further contributes to the compound's versatility, serving as a versatile handle for further functionalization through nucleophilic substitution reactions.

In recent years, there has been a surge in research focused on fluorinated compounds due to their broad spectrum of applications in medicine and agriculture. The 2-3-fluoro-4-(trifluoromethyl)phenylethane-1-sulfonyl fluoride has been explored in several cutting-edge studies as a key building block for synthesizing biologically active molecules. For instance, researchers have leveraged its reactivity to develop potent inhibitors of enzymes involved in inflammatory pathways, showcasing its potential as a lead compound in drug discovery.

One of the most compelling aspects of this compound is its role in constructing complex molecular architectures. The combination of the fluoro and trifluoromethyl substituents allows for fine-tuning of physicochemical properties, such as lipophilicity and polar surface area, which are critical factors in determining drug-like characteristics. Furthermore, the sulfonyl fluoride group can be selectively modified to introduce other functional groups, enabling the creation of diverse libraries of derivatives for high-throughput screening.

The pharmaceutical industry has been particularly interested in this compound due to its potential applications in oncology and anti-inflammatory therapies. Preclinical studies have demonstrated that derivatives of 2-3-fluoro-4-(trifluoromethyl)phenylethane-1-sulfonyl fluoride exhibit promising activity against various disease targets. For example, modifications to the phenyl ring have yielded compounds with enhanced binding affinity to protein kinases, which are key regulators of cell growth and division. Such findings highlight the compound's significance as a scaffold for developing next-generation therapeutics.

From an agrochemical perspective, the fluoro and trifluoromethyl groups contribute to the efficacy of pesticides by improving their resistance to degradation and enhancing their interaction with biological targets. Researchers have utilized derivatives of this compound to design novel herbicides and fungicides that exhibit improved environmental profiles while maintaining high potency. This aligns with the growing demand for sustainable agricultural solutions that balance effectiveness with ecological responsibility.

The synthetic methodologies for preparing 2-3-fluoro-4-(trifluoromethyl)phenylethane-1-sulfonyl fluoride have also seen significant advancements. Modern synthetic strategies often employ transition-metal-catalyzed cross-coupling reactions, which enable efficient construction of complex aryl ethers and sulfonamides. These approaches not only enhance yield but also minimize waste, making them more environmentally friendly. Additionally, computational modeling has been increasingly used to predict optimal reaction conditions, further streamlining the synthesis process.

The role of computational chemistry in understanding the reactivity of this compound cannot be overstated. Advanced computational techniques have provided insights into how electronic effects influence its interactions with biological targets. These insights have guided medicinal chemists in designing more effective derivatives by predicting how changes in structure will impact binding affinity and metabolic stability. Such computational studies underscore the importance of integrating computational methods into drug discovery pipelines.

In conclusion, 2-3-fluoro-4-(trifluoromethyl)phenylethane-1-sulfonyl fluoride (CAS No. 2229386-42-7) represents a versatile and highly valuable intermediate in pharmaceutical and agrochemical research. Its unique structural features, combined with its reactivity and functionalization potential, make it an indispensable tool for developing innovative therapeutics and sustainable agricultural solutions. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of chemical innovation for years to come.